5,5-Dimethyl-2'-phenyl-1',10b'-dihydrospiro[cyclohex-2-ene-1,5'-pyrazolo[1,5-c][1,3]benzoxazin]-3-ol

• Molecular Formula: C23H24N2O2
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 5',5'-dimethyl-2-phenylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,3'-cyclohexene]-1'-ol
• InChI: InChI=1S/C23H24N2O2/c1-22(2)13-17(26)14-23(15-22)25-20(18-10-6-7-11-21(18)27-23)12-19(24-25)16-8-4-3-5-9-16/h3-11,14,20,26H,12-13,15H2,1-2H3
• InChI Key: MDYMAZDVTJBOGX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC2(C1)N3C(CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5O2)O)C

Description

5,5-Dimethyl-2’-phenyl-1’,10b’-dihydrospiro[cyclohex-2-ene-1,5’-pyrazolo[1,5-c][1,3]benzoxazin]-3-ol is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5-Dimethyl-2’-phenyl-1’,10b’-dihydrospiro[cyclohex-2-ene-1,5’-pyrazolo[1,5-c][1,3]benzoxazin]-3-ol typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. The reaction often requires the use of catalysts and specific solvents to achieve the desired product with high yield and purity .

Industrial Production Methods

While detailed industrial production methods are not widely documented, the synthesis on a larger scale would likely involve optimization of reaction conditions to ensure cost-effectiveness and scalability. This may include the use of continuous flow reactors and advanced purification techniques to isolate the compound efficiently .

Chemical Reactions Analysis

Types of Reactions

5,5-Dimethyl-2’-phenyl-1’,10b’-dihydrospiro[cyclohex-2-ene-1,5’-pyrazolo[1,5-c][1,3]benzoxazin]-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Common reagents used in